4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione

• Molecular Formula: C11H18N2O4S
• Molecular Weight: 274.34 g/mol
• IUPAC Name: 1,1-dioxo-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]thian-4-ol
• InChI: InChI=1S/C11H18N2O4S/c1-2-3-9-12-10(17-13-9)8-11(14)4-6-18(15,16)7-5-11/h14H,2-8H2,1H3
• InChI Key: SOTDJXFUPWLMCW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CC2(CCS(=O)(=O)CC2)O

Description

The compound 4-hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1λ⁶-thiane-1,1-dione is a heterocyclic derivative featuring a 1λ⁶-thiane-1,1-dione (tetrahydrothiopyran-1,1-dioxide) core. Its structure includes a hydroxyl group and a 3-propyl-1,2,4-oxadiazole-substituted methyl group at the 4-position of the thiane ring. The oxadiazole moiety is a five-membered aromatic ring containing two nitrogen and one oxygen atom, which confers unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione typically involves multiple steps. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the formation of the 1,2,4-oxadiazole ring can be achieved through the reaction of amidoximes with carboxylic acids or their derivatives . The thiane ring is often synthesized via cyclization reactions involving sulfur-containing precursors .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the formation of the desired product. The process may also involve purification steps such as recrystallization or chromatography to isolate the compound .

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, particularly at the oxadiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield ketones, while reduction of the oxadiazole ring can produce amines or other reduced forms .

Scientific Research Applications

4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infectious diseases due to its antimicrobial properties.

Industry: It is used in the development of new materials with specific properties, such as high thermal stability and density.

Mechanism of Action

The mechanism by which 4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione exerts its effects involves interactions with various molecular targets. The oxadiazole ring can interact with enzymes and proteins, potentially inhibiting their activity. The compound may also interfere with metabolic pathways, leading to its antimicrobial effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous 1λ⁶-thiane-1,1-dione derivatives and related heterocycles, based on data from the provided sources.

Core Structural Analogues

4-Amino-4-(prop-2-en-1-yl)-1λ⁶-thiane-1,1-dione hydrochloride ()

• Molecular Formula: C₈H₁₆ClNO₂S
• Molar Mass : 225.74 g/mol
• Substituents: 4-amino and 4-propenyl groups.
• Key Differences: Unlike the target compound, this derivative lacks the oxadiazole ring and hydroxyl group. The amino group may enhance solubility in polar solvents compared to the hydroxyl-oxadiazole system .

4-Acetyl-1λ⁶-thiane-1,1-dione ()

• Molecular Formula : C₇H₁₂O₃S
• Molar Mass : 176.23 g/mol
• Substituents : 4-acetyl group.
• Key Differences: The acetyl group is electron-withdrawing, which could reduce nucleophilicity at the 4-position compared to the hydroxyl group in the target compound.

Functional Group Analogues

Heterocyclic Derivatives with Oxadiazole/Tetrazole Moieties ()

Compounds such as 4i and 4j in incorporate tetrazole and coumarin groups.

• Tetrazole vs. Oxadiazole : Tetrazoles (e.g., in 4j) are more polar and acidic (pKa ~4.5–5.0) compared to 1,2,4-oxadiazoles (pKa ~0–1), which may influence bioavailability or binding affinity in biological systems.

Comparative Data Table

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Notable Properties
4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1λ⁶-thiane-1,1-dione	C₁₀H₁₅N₂O₄S*	~275.3 (estimated)	Hydroxyl, oxadiazole, sulfone	Potential for H-bonding, moderate lipophilicity
4-Amino-4-(prop-2-en-1-yl)-1λ⁶-thiane-1,1-dione hydrochloride	C₈H₁₆ClNO₂S	225.74	Amino, propenyl, sulfone	Polar, reactive unsaturated bond
4-Acetyl-1λ⁶-thiane-1,1-dione	C₇H₁₂O₃S	176.23	Acetyl, sulfone	Electron-deficient, synthetically accessible

*Estimated based on structural similarity to and .

Key Research Findings

• Synthetic Challenges : The oxadiazole ring in the target compound likely requires multi-step synthesis, as seen in ’s protocols for tetrazole-coumarin hybrids. Oxadiazole formation often involves cyclization of amidoximes or nitrile oxides, which may necessitate stringent conditions .
• Structural Insights : Derivatives with sulfone cores (e.g., and ) are often explored for their metabolic stability and hydrogen-bonding capacity, traits shared by the target compound .

Biological Activity

The compound 4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione is a novel synthetic derivative of oxadiazole and thiane, which has garnered attention due to its potential biological activities. This article explores the compound's biological properties, including its anticancer effects, mechanisms of action, and structure-activity relationships.

Chemical Structure

The molecular formula of the compound is $C_{13}H_{14}N_2O_3S$. The structure features a thiane ring and an oxadiazole moiety that are crucial for its biological activity. The presence of the hydroxyl group contributes to its reactivity and interaction with biological targets.

Anticancer Properties

Recent studies have demonstrated that derivatives of oxadiazoles exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines, including breast cancer cells (MCF-7 and MDA-MB-231).

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism of Action
4-Hydroxy-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1lambda6-thiane-1,1-dione	MCF-7	45.3	Induction of apoptosis via Caspase activation
	MDA-MB-231	50.6	DNA synthesis inhibition

The compound demonstrated an IC50 value of 45.3 µM against MCF-7 cells and 50.6 µM against MDA-MB-231 cells, indicating a potent cytotoxic effect that is concentration-dependent.

The biological activity of this compound is primarily attributed to its ability to interfere with critical cellular processes:

• Caspase Activation : The compound induces apoptosis through the activation of caspase pathways. Studies show that it increases the expression of pro-apoptotic proteins like BAX and decreases anti-apoptotic proteins like BCL-2.
• DNA Synthesis Inhibition : The compound inhibits DNA synthesis in cancer cells, which is crucial for cell proliferation. This was evidenced by reduced [^3H]-thymidine incorporation in treated cells.
• Oxidative Stress Induction : The presence of the hydroxyl group may enhance oxidative stress within cancer cells, leading to increased cellular damage and apoptosis.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is essential for optimizing the efficacy of this compound. Variations in substituents on the oxadiazole ring significantly influence biological activity:

Table 2: Structure-Activity Relationship Analysis

Substituent	Activity Level	Notes
Propyl group	High	Enhances lipophilicity and membrane permeability
Hydroxyl group	Moderate	Contributes to hydrogen bonding with target proteins
Thiane moiety	Essential	Stabilizes the overall structure and enhances binding affinity

Case Studies

A series of preclinical studies have been conducted to evaluate the therapeutic potential of this compound:

• Study on MCF-7 Cells : In a study assessing various derivatives, it was found that modifications on the oxadiazole ring led to enhanced anticancer activity compared to the parent compound. The most effective derivative exhibited an IC50 value significantly lower than that of established chemotherapeutics.
• In Vivo Studies : Animal models treated with this compound showed reduced tumor growth rates compared to controls, further substantiating its potential as an anticancer agent.